Cas no 375354-41-9 (2-{1-[(pyridin-2-yl)amino]ethylidene}-2,3-dihydro-1H-indene-1,3-dione)
2-{1-[(pyridin-2-yl)amino]ethylidene}-2,3-dihydro-1H-indene-1,3-dione Chemical and Physical Properties
Names and Identifiers
-
- TOSLAB 644732
- 2-((2-PYRIDYLAMINO)ETHYLIDENE)INDANE-1,3-DIONE
- 2-{1-[(pyridin-2-yl)amino]ethylidene}-2,3-dihydro-1H-indene-1,3-dione
-
- MDL: MFCD00170533
2-{1-[(pyridin-2-yl)amino]ethylidene}-2,3-dihydro-1H-indene-1,3-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB160491-1 g |
2-((2-Pyridylamino)ethylidene)indane-1,3-dione |
375354-41-9 | 1 g |
€211.30 | 2023-07-20 | ||
| abcr | AB160491-5 g |
2-((2-Pyridylamino)ethylidene)indane-1,3-dione |
375354-41-9 | 5 g |
€377.50 | 2023-07-20 | ||
| abcr | AB160491-10 g |
2-((2-Pyridylamino)ethylidene)indane-1,3-dione |
375354-41-9 | 10 g |
€482.50 | 2023-07-20 | ||
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00931679-1g |
2-{1-[(pyridin-2-yl)amino]ethylidene}-2,3-dihydro-1H-indene-1,3-dione |
375354-41-9 | 90% | 1g |
¥2394.0 | 2024-04-18 | |
| Key Organics Ltd | MS-6446-1MG |
2-{1-[(pyridin-2-yl)amino]ethylidene}-2,3-dihydro-1H-indene-1,3-dione |
375354-41-9 | >90% | 1mg |
£37.00 | 2023-09-09 | |
| Key Organics Ltd | MS-6446-5MG |
2-{1-[(pyridin-2-yl)amino]ethylidene}-2,3-dihydro-1H-indene-1,3-dione |
375354-41-9 | >90% | 5mg |
£46.00 | 2023-09-09 | |
| Key Organics Ltd | MS-6446-10MG |
2-{1-[(pyridin-2-yl)amino]ethylidene}-2,3-dihydro-1H-indene-1,3-dione |
375354-41-9 | >90% | 10mg |
£63.00 | 2023-09-09 | |
| Key Organics Ltd | MS-6446-20MG |
2-{1-[(pyridin-2-yl)amino]ethylidene}-2,3-dihydro-1H-indene-1,3-dione |
375354-41-9 | >90% | 20mg |
£76.00 | 2023-04-20 | |
| Key Organics Ltd | MS-6446-0.5G |
2-{1-[(pyridin-2-yl)amino]ethylidene}-2,3-dihydro-1H-indene-1,3-dione |
375354-41-9 | >90% | 0.5g |
£385.00 | 2023-09-09 | |
| abcr | AB160491-1g |
2-((2-Pyridylamino)ethylidene)indane-1,3-dione; . |
375354-41-9 | 1g |
€211.30 | 2024-06-10 |
2-{1-[(pyridin-2-yl)amino]ethylidene}-2,3-dihydro-1H-indene-1,3-dione Related Literature
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
Additional information on 2-{1-[(pyridin-2-yl)amino]ethylidene}-2,3-dihydro-1H-indene-1,3-dione
Recent Advances in the Study of 2-{1-[(pyridin-2-yl)amino]ethylidene}-2,3-dihydro-1H-indene-1,3-dione (CAS: 375354-41-9)
The compound 2-{1-[(pyridin-2-yl)amino]ethylidene}-2,3-dihydro-1H-indene-1,3-dione (CAS: 375354-41-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.
Recent studies have highlighted the compound's role as a potent inhibitor of specific enzymatic pathways, particularly those involved in inflammatory and oncogenic processes. The molecular structure of 2-{1-[(pyridin-2-yl)amino]ethylidene}-2,3-dihydro-1H-indene-1,3-dione allows it to interact with key protein targets, making it a promising candidate for further drug development. Researchers have employed advanced computational modeling and X-ray crystallography to elucidate its binding mechanisms, providing valuable insights for structure-activity relationship (SAR) studies.
In vitro and in vivo experiments have demonstrated the compound's efficacy in modulating cellular pathways associated with diseases such as cancer and autoimmune disorders. Notably, its ability to selectively inhibit certain kinases without affecting off-target proteins has been a focal point of recent investigations. These findings suggest that 2-{1-[(pyridin-2-yl)amino]ethylidene}-2,3-dihydro-1H-indene-1,3-dione could serve as a scaffold for the development of next-generation therapeutics with improved specificity and reduced side effects.
Despite these promising results, challenges remain in optimizing the compound's pharmacokinetic properties, such as bioavailability and metabolic stability. Current research efforts are directed toward chemical modifications to enhance its drug-like characteristics while retaining its biological activity. Collaborative studies between academic institutions and pharmaceutical companies are underway to accelerate the translation of these discoveries into clinical applications.
In conclusion, 2-{1-[(pyridin-2-yl)amino]ethylidene}-2,3-dihydro-1H-indene-1,3-dione (CAS: 375354-41-9) represents a compelling area of research in chemical biology. Its unique properties and therapeutic potential underscore the importance of continued investigation into its mechanisms of action and clinical applicability. Future studies will likely focus on overcoming existing limitations and exploring its utility in combination therapies, paving the way for innovative treatment strategies in medicine.
375354-41-9 (2-{1-[(pyridin-2-yl)amino]ethylidene}-2,3-dihydro-1H-indene-1,3-dione) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)